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Compound of Interest

Compound Name: Omphalotin A
Cat. No.: B15560319
Get Quote
\ J

For researchers, scientists, and drug development professionals, the safe and effective
handling of potent compounds like Omphalotin A is paramount. This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, to ensure
the protection of personnel and the integrity of your research.

Omphalotin A, a cyclic peptide with notable nematicidal activity, requires stringent handling
protocols due to its significant toxicity. Adherence to the following guidelines will minimize risk
and promote a secure laboratory environment.

Key Safety and Physical Data

For quick reference, the following table summarizes the critical safety and physical information
for Omphalotin A. It is imperative to consult your institution's specific safety protocols and the
manufacturer's Safety Data Sheet (SDS) for the most comprehensive and up-to-date
information.
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Property Data
Chemical Identity Omphalotin A
CAS Number 186511-50-2
Molecular Formula Ce9H115N13012

Molecular Weight 1318.73 g/mol
Appearance White to off-white solid
Solubility Soluble in DMSO (100 mg/mL)

GHS Hazard Statements

Fatal if swallowed, in contact with skin, or if

inhaled.

Acute Toxicity (Oral)

Data not available. Classified as highly toxic.

Acute Toxicity (Dermal)

Data not available. Classified as highly toxic.

Acute Toxicity (Inhalation)

Data not available. Classified as highly toxic.

Storage

Store lyophilized peptide at -20°C or -80°C for
long-term storage. Keep in a tightly sealed

container, protected from light and moisture.[1]

[21(31[4]

Operational Plan: A Step-by-Step Guide to Safe
Handling

This procedural guide outlines the necessary steps for safely handling Omphalotin A from
receipt to experimental use.

1. Pre-Handling Preparation:

e Training: All personnel must be thoroughly trained on the hazards of Omphalotin A and the
specific handling procedures outlined in this guide and the compound's SDS.

o Designated Area: Designate a specific, well-ventilated area for handling Omphalotin A,
preferably within a certified chemical fume hood.
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Personal Protective Equipment (PPE): Before entering the designated handling area, all
personnel must don the following PPE:

[e]

Nitrile gloves (double-gloving is recommended)

o

Chemical-resistant lab coat or gown

[¢]

ANSI-approved safety goggles or a face shield

o

A properly fitted NIOSH-approved respirator is required for handling the solid compound or
any procedure that may generate aerosols.

. Receiving and Storage:
Upon receipt, immediately inspect the container for any damage or leaks.
Verify that the container is properly labeled.

Store the compound in a secure, designated, and clearly marked location at the
recommended temperature (-20°C or -80°C).[1][2][3][4]

. Weighing and Solution Preparation:
All weighing of the solid compound must be conducted within a chemical fume hood.
Use a dedicated set of spatulas and weighing paper.

To prepare a stock solution, slowly add the solvent to the vial containing the solid
Omphalotin A to avoid generating dust.

If sonication is required to dissolve the compound, ensure the vial is securely capped.
. Experimental Use:

All procedures involving Omphalotin A, including dilutions and transfers, must be performed
within a chemical fume hood.
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e Use dedicated labware (e.g., pipettes, tubes) for Omphalotin A to prevent cross-
contamination.

e Avoid the use of sharps whenever possible. If needles are necessary, use them with extreme
caution and dispose of them immediately in a designated sharps container.

 In case of a spill, immediately alert others in the area and follow your institution's spill
response procedures.

5. Post-Handling Procedures:

o Decontaminate all surfaces and equipment that have come into contact with Omphalotin A
using an appropriate disinfectant or cleaning agent as recommended by your institution's
safety office.

o Carefully remove and dispose of all contaminated PPE in a designated hazardous waste
container.

e Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan: Ensuring Safe and Compliant Waste
Management

All waste generated from the handling of Omphalotin A is considered hazardous and must be
disposed of according to federal, state, and local regulations.

» Solid Waste: All contaminated solid waste, including gloves, weighing paper, and disposable
labware, must be collected in a clearly labeled, leak-proof hazardous waste container.

» Liquid Waste: All liquid waste containing Omphalotin A, including unused solutions and
contaminated solvents, must be collected in a designated, sealed, and properly labeled
hazardous waste container. Do not dispose of Omphalotin A down the drain.

o Sharps: All contaminated sharps must be placed in a puncture-resistant sharps container
that is clearly labeled as hazardous waste.
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e Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and disposal of all Omphalotin A waste.

Workflow for Safe Handling of Omphalotin A
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Workflow for Safe Handling of Omphalotin A

Preparation

Review SDS and SOPs

:

Don Appropriate PPE
(Gloves, Gown, Goggles, Respirator)

Handling (in|Fume Hood)

Weigh Solid Compound

;

Prepare Stock Solution

:

Perform Experiment

Cleanup and Disposal

Decontaminate Surfaces and Equipment

;

Dispose of Contaminated Waste
(Solid, Liquid, Sharps)

:

Remove and Dispose of PPE

;

Wash Hands Thoroughly
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Caption: This diagram outlines the critical steps for safely handling Omphalotin A, from
preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15560319/docs?utm_src=pdf-body#safeguarding-your-research-a-comprehensive-guide-to-handling-omphalotin-a
https://www.benchchem.com/product/b15560319?utm_src=pdf-custom-synthesis#bc-rfq
https://www.genscript.com/peptide_storage_and_handling.html
https://www.bachem.com/knowledge-center/peptide-guide/handling-and-storage-guidelines-for-peptides/
https://www.lifetein.com/How-to-store-and-handle-synthesized-peptides.html
https://www.novoprolabs.com/uploads/coa-reports/peptides/Handling%20and%20Storage%20of%20Synthetic%20Peptides.pdf
https://www.benchchem.com/product/b15560319/docs#safeguarding-your-research-a-comprehensive-guide-to-handling-omphalotin-a
https://www.benchchem.com/product/b15560319/docs#safeguarding-your-research-a-comprehensive-guide-to-handling-omphalotin-a
https://www.benchchem.com/product/b15560319/docs#safeguarding-your-research-a-comprehensive-guide-to-handling-omphalotin-a
https://www.benchchem.com/product/b15560319/docs#safeguarding-your-research-a-comprehensive-guide-to-handling-omphalotin-a
https://www.benchchem.com/product/b15560319?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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